A fluidic circuit based, high-efficiency and large-scale single cell trap
Lab on a Chip Pub Date: 2016-10-06 DOI: 10.1039/C6LC01120A
Abstract
Single cell traps have important applications in biological cell manipulation and analysis. This paper describes a novel single cell trap design and device with a matrix of cell trap units inspired by an equivalent resistive electric circuit. This fluidic device follows the least flow resistance path principle of such devices allowing deterministic single cell trapping with high efficiency and flexibility for large scale cell patterning.
Recommended Literature
- [1] Book reviews
- [2] Cobalt nanoparticles encapsulated in nitrogen-doped carbon as a bifunctional catalyst for water electrolysis†
- [3] Diverse morphologies in thin-film bijels by varying film thickness and composition†
- [4] Apparatus. A direct-reading fluorimeter
- [5] Apparatus, etc.
- [6] Confinement dependence of protein-associated solvent dynamics around different classes of proteins, from the EPR spin probe perspective†
- [7] Photolytic preparation of tellurium nanorods†
- [8] Spontaneous valley polarization and valley-nonequilibrium quantum anomalous Hall effect in Janus monolayer ScBrI†
- [9] A soft molecular 2Fe–2As precursor approach to the synthesis of nanostructured FeAs for efficient electrocatalytic water oxidation†
- [10] Exploring the mechanical properties of nanometer-thick elastic films through micro-drop impinging on large-area suspended graphene†
Journal Nameļ¼Lab on a Chip
Research Products
-
CAS no.: 119823-35-7
-
CAS no.: 113435-99-7
-
CAS no.: 18719-24-9
